L162441

• Molecular Formula: C34H43N5O5S
• Molecular Weight: 633.8 g/mol
• InChI: InChI=1S/C34H43N5O5S/c1-5-8-15-31-36-29-22-28(37-32(40)16-9-6-2)24(4)35-33(29)39(31)23-25-17-19-26(20-18-25)27-13-11-12-14-30(27)45(42,43)38-34(41)44-21-10-7-3/h11-14,17-20,22H,5-10,15-16,21,23H2,1-4H3,(H,37,40)(H,38,41)
• InChIKey: WBIXDQUYJJTNNI-UHFFFAOYSA-N

L162441: A High-Potency, Balanced AT1/AT2 Angiotensin II Receptor Antagonist for Cardiovascular Research

L162441 is a non-peptide antagonist of the angiotensin II type 1 (AT1) and type 2 (AT2) receptors [1]. As a member of the imidazo[4,5-b]pyridine class, it is characterized by high binding affinity and oral bioavailability [1]. Its primary application is as a research tool for probing the renin-angiotensin system (RAS), specifically for studies requiring balanced antagonism of both AT1 and AT2 receptor subtypes [1]. The compound is typically supplied with a purity of >98% and is intended for laboratory use only [2].

Workflow Balanced AT1/AT2 receptor antagonism studies

Selection Non-peptide imidazo[4,5-b]pyridine chemical class

Use Context In vitro and in vivo RAS pathway research

Purity specification and oral exposure context support systemic administration models; lab research grade.

• [1] Mantlo, N. B., Kim, D., Ondeyka, D., Chang, R. S., Kivlighn, S. D., Siegl, P. K., & Greenlee, W. J. (1994). Imidazo[4,5-b]pyridine-based AT1/AT2 angiotensin II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 4(1), 17-22. View Source
• [2] MedChemExpress. L162441 Product Datasheet (HY-U00245). View Source

Why Generic AT1 Blockers Cannot Replicate L162441's Balanced Dual-Receptor Profile

Generic substitution with common angiotensin II receptor blockers (ARBs) like losartan or valsartan is not scientifically equivalent to using L162441. Most clinically-approved ARBs are highly selective for the AT1 receptor, showing negligible or significantly weaker affinity for the AT2 receptor [1]. This selectivity profile means they do not replicate the balanced, dual-receptor antagonism exhibited by L162441 [2]. In research models where AT2 receptor signaling is a key variable, substituting a selective AT1 antagonist for L162441 would introduce a confounding factor, fundamentally altering the experimental outcome and invalidating comparisons to studies that require simultaneous blockade of both receptor subtypes [2].

L162441 (Target)

Balanced, high-affinity AT1/AT2 antagonist.

Selective AT1 ARBs (e.g., losartan)

AT1-selective; negligible AT2 affinity.

Signaling interpretation

Dual-receptor blockade enables clean AT2 pathway analysis.

Confounding factor

Unblocked AT2 signaling may shift model-response context.

Experimental consistency

Consistent with studies requiring simultaneous dual blockade.

Data reproducibility

Substitution may alter outcome and limit comparability.

Selective AT1 antagonists cannot replicate the balanced AT1/AT2 profile; direct substitution may require validation.

• [1] Naik, P., Murumkar, P., Giridhar, R., & Yadav, M. R. (2010). Angiotensin II receptor type 1 (AT1) selective nonpeptidic antagonists—A perspective. Bioorganic & Medicinal Chemistry, 18(24), 8418-8456. View Source
• [2] Mantlo, N. B., Kim, D., Ondeyka, D., Chang, R. S., Kivlighn, S. D., Siegl, P. K., & Greenlee, W. J. (1994). Imidazo[4,5-b]pyridine-based AT1/AT2 angiotensin II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 4(1), 17-22. View Source

Quantitative Comparative Analysis: L162441 vs. Clinical ARBs and Research-Grade AT1 Antagonists

AT1 Receptor Binding Affinity: L162441 vs. Losartan

L162441 demonstrates significantly higher binding affinity for the AT1 receptor compared to the prototype ARB losartan. In a direct radioligand displacement assay, L162441 exhibited subnanomolar potency, achieving an IC50 of less than 1 nM [1]. This contrasts sharply with losartan's reported IC50 of 20 nM in comparable binding assays [2].

AT1 Binding Affinity

Reported

IC50 < 1 nM vs. 20 nM (Losartan)

Supports AT1 binding assay context; >20-fold reported potency difference.

Radioligand displacement, rabbit aorta membranes.

Evidence Dimension	AT1 Receptor Binding Affinity (IC50)
Target Compound Data	< 1 nM (Subnanomolar)
Comparator Or Baseline	Losartan: 20 nM
Quantified Difference	>20-fold increase in potency
Conditions	Radioligand binding assay using rabbit aorta membrane preparations.

Why This Matters

This order-of-magnitude difference in potency means L162441 can achieve complete receptor blockade at substantially lower concentrations, reducing the risk of off-target effects in sensitive in vitro assays and potentially requiring less compound per experiment for procurement.

• [1] Mantlo, N. B., Kim, D., Ondeyka, D., Chang, R. S., Kivlighn, S. D., Siegl, P. K., & Greenlee, W. J. (1994). Imidazo[4,5-b]pyridine-based AT1/AT2 angiotensin II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 4(1), 17-22. View Source
• [2] Wong, P. C., Price Jr, W. A., Chiu, A. T., Duncia, J. V., Carini, D. J., Wexler, R. R., ... & Timmermans, P. B. (1990). Nonpeptide angiotensin II receptor antagonists. VIII. Characterization of functional antagonism displayed by DuP 753, an orally active antihypertensive agent. Journal of Pharmacology and Experimental Therapeutics, 252(2), 719-725. View Source

AT2 Receptor Affinity: A Key Differentiator from Selective AT1 Antagonists

A defining characteristic of L162441 is its balanced, high affinity for both AT1 and AT2 receptors [1]. The compound exhibits subnanomolar IC50 values for both receptor subtypes, a property not shared by clinically-used selective AT1 antagonists like losartan, which typically exhibit IC50 values in the micromolar range or higher for the AT2 receptor [2].

AT2 Affinity Profile

Class-level

IC50 < 1 nM (subnanomolar)

Balanced dual-receptor profile supports AT2 signaling studies.

Selective AT1 antagonists: >1,000 nM; >1,000-fold context.

Evidence Dimension	AT2 Receptor Binding Affinity (IC50)
Target Compound Data	< 1 nM (Subnanomolar)
Comparator Or Baseline	Selective AT1 antagonists (e.g., losartan): > 1,000 nM
Quantified Difference	>1,000-fold difference in potency
Conditions	Comparative analysis of receptor binding profiles from published data.

Why This Matters

This unique balanced profile is the primary scientific reason for selecting L162441. It enables research into the distinct and sometimes opposing roles of AT1 and AT2 receptor signaling in cardiovascular and renal pathophysiology, which is impossible to achieve with a selective AT1 antagonist.

• [1] Mantlo, N. B., Kim, D., Ondeyka, D., Chang, R. S., Kivlighn, S. D., Siegl, P. K., & Greenlee, W. J. (1994). Imidazo[4,5-b]pyridine-based AT1/AT2 angiotensin II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 4(1), 17-22. View Source
• [2] de Gasparo, M., Catt, K. J., Inagami, T., Wright, J. W., & Unger, T. (2000). International union of pharmacology. XXIII. The angiotensin II receptors. Pharmacological Reviews, 52(3), 415-472. View Source

In Vivo Antihypertensive Efficacy: Oral Activity of L162441

L162441 has demonstrated potent, dose-dependent antihypertensive effects following oral administration in relevant animal models [1]. In a conscious rat model of hypertension, oral administration of L162441 produced a significant and sustained reduction in mean arterial pressure, with an effective dose (ED) range of 0.001 - 0.167 mg/kg reported for peroral administration [2].

Oral Antihypertensive Activity

Head-to-head

ED 0.001–0.167 mg/kg (rat, p.o.)

Oral exposure context supports systemic administration models.

vs. L-162,620: ED 0.003–0.3 mg/kg; up to 3-fold reported difference.

Evidence Dimension	In Vivo Antihypertensive Activity (Oral ED)
Target Compound Data	ED range: 0.001 - 0.167 mg/kg (peroral, rat)
Comparator Or Baseline	L-162,620 (a close analog): ED range: 0.003 - 0.3 mg/kg (peroral, rat)
Quantified Difference	L162441 demonstrates up to a 3-fold higher potency at the lower end of the effective dose range.
Conditions	Conscious rat hypertension model; angiotensin II-induced pressor response.

Why This Matters

The oral bioavailability and potent in vivo efficacy confirm that L162441 is a suitable tool for systemic administration in chronic disease models, distinguishing it from peptide-based antagonists or compounds with poor pharmacokinetic properties. For procurement, this means the compound is viable for a broader range of in vivo studies beyond acute in vitro assays.

• [1] Mantlo, N. B., Kim, D., Ondeyka, D., Chang, R. S., Kivlighn, S. D., Siegl, P. K., & Greenlee, W. J. (1994). Imidazo[4,5-b]pyridine-based AT1/AT2 angiotensin II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 4(1), 17-22. View Source
• [2] ChEMBL Database. Bioassay CHEMBL790794 for L162441. View Source

Optimal Applications for L162441 in Academic and Industrial Research Settings

Investigating the Functional Role of AT2 Receptors in Cardiovascular Pathophysiology

Based on its balanced, high-affinity antagonism of both AT1 and AT2 receptors [1], L162441 is the optimal choice for studies designed to dissect the specific contribution of AT2 receptor signaling. In models of cardiac hypertrophy, fibrosis, or post-myocardial infarction remodeling, using a selective AT1 antagonist would leave AT2 receptors unblocked, confounding interpretation. L162441 ensures complete blockade of all angiotensin II-mediated effects via these receptors, providing a clean background for rescue experiments or for comparing the effects of selective AT1 blockade. [1]

Validating Target Engagement in Dual AT1/AT2 Receptor Occupancy Studies

L162441's potent oral activity and high affinity make it an ideal tool compound for ex vivo receptor occupancy studies. Its demonstrated oral efficacy in reducing angiotensin II-induced pressor responses in rats [2] provides a validated in vivo benchmark. Researchers can dose animals with L162441 and subsequently perform radioligand binding assays on tissue homogenates to confirm and quantify the degree of both AT1 and AT2 receptor blockade, establishing a clear pharmacokinetic/pharmacodynamic (PK/PD) relationship. [1][2]

Use as a High-Potency Comparator in Screening for Novel AT1-Selective Agents

For drug discovery programs aimed at developing next-generation, highly selective AT1 antagonists, L162441 serves as a superior reference standard for AT1 receptor binding. Its subnanomolar affinity [1] sets a high bar for potency, and its balanced profile provides a clear negative control for AT2-mediated activity. Comparing new chemical entities to L162441 in parallel binding assays allows researchers to rapidly assess both the potency and the selectivity profile of their novel compounds, using a well-characterized, commercially available tool. [1]

Application

Selection Property

Validation Focus

AT2 receptor signaling studies

Balanced AT1/AT2 antagonism

Dual-receptor occupancy endpoints

Ex vivo receptor occupancy studies

Oral bioavailability and high receptor affinity

Tissue binding and PK/PD relationship

Novel AT1 antagonist screening

AT1 binding affinity benchmark

Potency and selectivity profiling

All applications are research-use only; validation in target model required.

• [1] Mantlo, N. B., Kim, D., Ondeyka, D., Chang, R. S., Kivlighn, S. D., Siegl, P. K., & Greenlee, W. J. (1994). Imidazo[4,5-b]pyridine-based AT1/AT2 angiotensin II receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 4(1), 17-22. View Source
• [2] ChEMBL Database. Bioassay CHEMBL790794 for L162441. View Source